Cas no 1368249-79-9 (2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid
• CAS No: 1368249-79-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6234168
• PubChem ID: 82393687
• Update Time: 2025-06-15

2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid
• 1368249-79-9
• EN300-1838057

• Inchi： 1S/C12H12N2O2/c15-11(16)6-12(3-4-12)8-1-2-9-10(5-8)14-7-13-9/h1-2,5,7H,3-4,6H2,(H,13,14)(H,15,16)
• InChI Key： MZZKKQNQLSWUOA-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CC=C3C(=C2)NC=N3)CC1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid

Research Briefing on 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid (CAS: 1368249-79-9)

In recent years, the compound 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid (CAS: 1368249-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole and cyclopropyl acetic acid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings and developments related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The synthesis and characterization of 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it maintains its integrity in a range of pH environments, making it a viable candidate for further drug development.

One of the most notable aspects of this compound is its interaction with specific biological targets. Recent studies have demonstrated its efficacy as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, in vitro assays have shown that 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid can effectively suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding positions the compound as a potential therapeutic agent for conditions such as arthritis and chronic inflammation.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt protein-protein interactions critical for cell signaling. Molecular docking studies have identified specific binding sites on target proteins, providing insights into how the compound exerts its effects at the atomic level. These findings are particularly relevant for the development of novel small-molecule inhibitors aimed at treating diseases driven by aberrant signaling pathways, such as cancer and autoimmune disorders.

In addition to its therapeutic potential, the pharmacokinetic profile of 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid has been a focus of recent research. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, with results indicating favorable bioavailability and a manageable toxicity profile. These characteristics underscore the compound's suitability for further development as a drug candidate.

Looking ahead, ongoing research is exploring the compound's applications in combination therapies and its potential to address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. As the body of evidence grows, 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid is poised to become a cornerstone in the development of next-generation therapeutics.

In conclusion, the latest research on 2-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]acetic acid (CAS: 1368249-79-9) highlights its multifaceted potential in chemical biology and drug discovery. Its unique structural features, combined with its promising biological activities and pharmacokinetic properties, make it a compelling subject for continued investigation. This briefing serves as a comprehensive overview of current knowledge and sets the stage for future advancements in this exciting area of research.